Cas no 1805894-46-5 (4-(3-Chloropropyl)-2-(difluoromethyl)toluene)

• Product Name: 4-(3-Chloropropyl)-2-(difluoromethyl)toluene
• CAS No: 1805894-46-5
• MF: C₁₁H₁₃ClF₂
• MW: 218.670729398727
• CID: 5005449
• Update Time: 2025-10-31

4-(3-Chloropropyl)-2-(difluoromethyl)toluene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloropropyl)-2-(difluoromethyl)toluene

• Inchi： 1S/C11H13ClF2/c1-8-4-5-9(3-2-6-12)7-10(8)11(13)14/h4-5,7,11H,2-3,6H2,1H3
• InChI Key： YFPQXBCZCLYLIA-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C)=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 161
• XLogP3: 4.1
• Topological Polar Surface Area: 0

Additional information on 4-(3-Chloropropyl)-2-(difluoromethyl)toluene

Introduction to 4-(3-Chloropropyl)-2-(difluoromethyl)toluene (CAS No. 1805894-46-5)

4-(3-Chloropropyl)-2-(difluoromethyl)toluene, identified by its Chemical Abstracts Service (CAS) number 1805894-46-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential applications. This compound belongs to the class of aromatic hydrocarbons modified with chloro and difluoromethyl substituents, which are known to enhance its reactivity and utility in synthetic pathways.

The molecular structure of 4-(3-Chloropropyl)-2-(difluoromethyl)toluene consists of a benzene ring substituted with a 3-chloropropyl group at the 4-position and a difluoromethyl group at the 2-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds. The presence of both chloro and difluoromethyl groups suggests that this compound may serve as a versatile building block in the development of novel pharmaceuticals, agrochemicals, and specialty materials.

In recent years, there has been growing interest in the exploration of halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit potent interactions with biological targets, making them promising candidates for drug discovery. Specifically, the difluoromethyl group is known to enhance metabolic stability and binding affinity, while the 3-chloropropyl moiety can introduce specific pharmacophoric elements that modulate receptor interactions.

One of the most compelling aspects of 4-(3-Chloropropyl)-2-(difluoromethyl)toluene is its potential as a key intermediate in the synthesis of biologically active molecules. Researchers have utilized similar structural motifs in the development of drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The ability to functionalize both the aromatic ring and the side chains provides chemists with a high degree of flexibility in designing molecules with tailored properties.

Recent advancements in synthetic methodologies have further highlighted the utility of 4-(3-Chloropropyl)-2-(difluoromethyl)toluene. For instance, transition-metal-catalyzed cross-coupling reactions have enabled efficient transformations of this compound into more complex structures. These techniques have been particularly valuable in constructing heterocyclic frameworks, which are prevalent in many bioactive natural products and synthetic drugs. The efficiency and selectivity of these reactions make them attractive for industrial-scale applications where high yields and purity are essential.

The pharmacological potential of 4-(3-Chloropropyl)-2-(difluoromethyl)toluene has also been explored through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can interact with various protein targets, suggesting multiple avenues for therapeutic intervention. Additionally, in vitro assays have shown promising results in terms of inhibitory activity against certain enzymes and receptors relevant to human diseases. These findings underscore the importance of this compound as a scaffold for drug discovery efforts.

From a materials science perspective, 4-(3-Chloropropyl)-2-(difluoromethyl)toluene has been investigated for its potential applications in advanced polymers and coatings. The incorporation of halogenated aromatic units into polymer backbones can improve thermal stability, flame retardancy, and mechanical properties. Such materials are increasingly sought after for use in high-performance applications where durability and chemical resistance are critical.

The synthesis of 4-(3-Chloropropyl)-2-(difluoromethyl)toluene itself presents an interesting challenge due to the need for precise functionalization at multiple positions on the benzene ring. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high regioselectivity. However, recent innovations in catalytic systems have simplified these processes, making it more feasible to produce this compound on a larger scale.

In conclusion, 4-(3-Chloropropyl)-2-(difluoromethyl)toluene (CAS No. 1805894-46-5) represents a fascinating compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutics and advanced materials. As our understanding of organic chemistry continues to evolve, compounds like this will undoubtedly play an increasingly important role in addressing global challenges in health and technology.